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Cat. No.: B597494 Get Quote

An In-depth Technical Guide to the Safety and Handling of 3-Bromo-5-fluoropyridine 1-oxide

Disclaimer: Specific safety and handling data for 3-Bromo-5-fluoropyridine 1-oxide is limited.

This guide is primarily based on the available data for the closely related parent compound, 3-

Bromo-5-fluoropyridine. The toxicological and physical properties are expected to be similar,

but this information should be used as a guideline, and a compound-specific Safety Data Sheet

(SDS) should be consulted when available.

Introduction
3-Bromo-5-fluoropyridine 1-oxide is a heterocyclic organic compound with applications in

medicinal chemistry and materials science.[1] It serves as a key intermediate in the synthesis

of pharmaceuticals, particularly kinase inhibitors, and is also utilized in agrochemical research.

[1] Given its reactivity and potential hazards, a thorough understanding of its safety and

handling protocols is crucial for researchers, scientists, and drug development professionals.

This document provides a comprehensive overview of the known hazards, safe handling

procedures, and emergency responses associated with this class of compounds.

Hazard Identification and Classification
Based on the data for the parent compound, 3-Bromo-5-fluoropyridine, this chemical is

classified as hazardous.[2] It is harmful if swallowed, causes skin irritation, serious eye

damage, and may cause respiratory irritation.[2]
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Table 1: Hazard Identification

Identifier Information Reference

GHS Pictograms
Corrosion, Exclamation
mark

Signal Word Danger [2]

Hazard Statements

H302: Harmful if swallowed.

H315: Causes skin irritation.

H318: Causes serious eye

damage. H335: May cause

respiratory irritation.

[2]

Precautionary Statements

Prevention: P261, P264, P270,

P271, P280 Response:

P301+P312+P330,

P302+P352,

P305+P351+P338+P310

Storage: P403+P233, P405

Disposal: P501

[2]

| NFPA Ratings | Health: 3, Flammability: 2, Reactivity: 0 |[2] |

Safe Handling and Storage
Proper handling and storage are essential to minimize risk of exposure.

Engineering Controls
Operations involving 3-Bromo-5-fluoropyridine 1-oxide should be conducted in a well-

ventilated area, preferably within a certified chemical fume hood.[2][3] Emergency eye wash

fountains and safety showers must be readily available in the immediate vicinity of any

potential exposure.[2]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to prevent contact.
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Table 2: Personal Protective Equipment (PPE) Recommendations

Protection Type Specification Reference

Eye/Face Protection

Chemical safety goggles
or a face shield. Must
conform to 29 CFR
1910.133 standards.

[2]

Skin Protection

Compatible, chemical-resistant

gloves (e.g., nitrile rubber). A

lab coat or protective suit

should be worn.

[2][3]

Respiratory Protection

For operations that may

generate dust or aerosols, a

NIOSH/MSHA or European

Standard EN 149 approved

respirator is required.

[2]

| Foot Protection | Safety shoes are recommended. |[2] |

Handling Procedures
Avoid all personal contact, including inhalation of dust, fumes, or vapors.[2][4]

Do not eat, drink, or smoke when using this product.[2]

Wash hands and any exposed skin thoroughly after handling.[2][5]

Use only non-sparking tools and ensure proper grounding procedures are followed to avoid

static electricity.[2]

Keep the container tightly closed when not in use.[6]

Handle empty containers with care as residual vapors may be flammable.[2]

Storage Conditions
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Store in a dry, cool, and well-ventilated area.[2][6]

Keep containers tightly sealed.[4][6]

Store locked up and away from incompatible materials such as strong oxidizing agents and

strong acids.[2][6]

Emergency Procedures
Immediate and appropriate action is critical in the event of an emergency.

First-Aid Measures
The following first-aid procedures should be followed immediately upon exposure.

Table 3: First-Aid Measures

Exposure Route First-Aid Procedure Reference

Inhalation

Move the victim to fresh
air. If not breathing, give
artificial respiration. Seek
immediate medical
attention.

[2][7]

Skin Contact

Immediately wash off with

plenty of soap and water for at

least 15 minutes while

removing all contaminated

clothing and shoes. Seek

immediate medical attention.

[2][3]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, also under the

eyelids. Remove contact

lenses if present and easy to

do. Continue rinsing and seek

immediate medical attention.

[2][5]
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| Ingestion | Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to

an unconscious person. Seek immediate medical attention. |[2] |

First Aid Response Workflow

Exposure Route

Immediate Actions

Exposure Occurs

Assess Scene Safety
& Remove from Exposure

Inhalation Skin Contact Eye Contact Ingestion

Call for Immediate
Medical Attention

Monitor Victim's Condition
Until Help Arrives

Move to Fresh Air.
Provide artificial respiration

if not breathing.

Remove contaminated clothing.
Wash skin with soap & water

for at least 15 mins.

Rinse eyes cautiously with water
for at least 15 mins.

Remove contact lenses.

Rinse mouth.
DO NOT induce vomiting.

Click to download full resolution via product page

Caption: General first aid workflow for chemical exposure.

Firefighting Measures
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The parent compound is a combustible solid and may form flammable vapor-air mixtures.[2]

Table 4: Firefighting Measures

Aspect Guidance Reference

Suitable Extinguishing Media

Alcohol-resistant foam,
carbon dioxide, dry
powder, water spray.

[2]

Specific Hazards

Thermal decomposition can

generate toxic gases: Carbon

oxides, Hydrogen bromide,

Hydrogen fluoride, Nitrogen

oxides. Dust may explode if

confined and exposed to an

ignition source.

[2]

Protective Equipment

Wear gas-tight chemically

protective clothing in

combination with a self-

contained breathing apparatus

(SCBA).

[2]

| Firefighting Instructions | Evacuate the area. Fight fire remotely due to the risk of explosion.

Use water spray to cool exposed containers. |[2] |

Accidental Release Measures
In the event of a spill, immediate and careful action is required to contain the material and

prevent environmental contamination.

Evacuation and Ventilation: Evacuate all non-essential personnel from the spill area. Ensure

the area is well-ventilated.[2]

PPE: Don the appropriate personal protective equipment as detailed in Table 2, including

respiratory protection, chemical-resistant gloves, and eye protection.[2]
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Ignition Source Removal: Eliminate all potential sources of ignition (e.g., sparks, open

flames).[2]

Containment: Stop the leak if it is safe to do so. For larger spills, create a dike for recovery.

[2]

Cleanup:

For solid spills, minimize dust generation.[2]

Use explosion-proof equipment for cleanup.[2]

Sweep or shovel the spilled material into an appropriate, labeled container for disposal.[2]

Absorb small liquid spills with a dry chemical absorbent.[2]

Decontamination: After the material has been collected, decontaminate the spill area.

Disposal: Dispose of the waste, including contaminated absorbents and PPE, as hazardous

waste in accordance with local, state, and federal regulations.[2]

Reporting: Report the incident to the appropriate safety officer or department.
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Chemical Spill Response Workflow

Spill Detected

Assess Situation
(Size, Location, Hazard)

Major Spill?

Evacuate Area
Alert Emergency Response

Yes

Secure Area
(Restrict Access, Ventilate)

No

Don Appropriate PPE

Contain Spill
(Use Absorbents/Dikes)

Clean Up Spill
(Use appropriate materials)

Package & Label Waste
for Disposal

Decontaminate Area,
Equipment, and Personnel

Report Incident

Click to download full resolution via product page

Caption: Logical workflow for handling a chemical spill.
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Physical and Chemical Properties
Understanding the physical and chemical properties is vital for safe handling and use in

experiments.

Table 5: Physical and Chemical Properties of 3-Bromo-5-fluoropyridine

Property Value Reference

Molecular Formula C₅H₃BrFN

Molecular Weight 175.99 g/mol

CAS Number 407-20-5

Appearance Solid

Melting Point 24-28 °C

| Flash Point | 64 °C (147.2 °F) | |

Note: Properties for the 1-oxide (CAS 1221793-60-7) may differ. The molecular weight of the 1-

oxide is 191.99 g/mol .[8]

Stability and Reactivity
Table 6: Stability and Reactivity
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Aspect Information Reference

Chemical Stability

Stable under normal
storage and handling
conditions.

[2]

Conditions to Avoid
Heat, sparks, open flames,

and other ignition sources.
[2][6]

Incompatible Materials
Strong oxidizing agents, strong

acids.
[2][6]

Hazardous Decomposition

Products

Under fire conditions, may

produce: Carbon oxides (CO,

CO₂), Nitrogen oxides (NOx),

Hydrogen bromide, Hydrogen

fluoride.

[2]

| Hazardous Polymerization | Will not occur. |[6] |

Toxicological Information
The primary toxicological concerns are acute oral toxicity and severe irritation to the skin, eyes,

and respiratory system.

Acute Toxicity: Harmful if swallowed.[2]

Skin Corrosion/Irritation: Causes skin irritation.[2]

Serious Eye Damage/Irritation: Causes serious eye damage.[2]

Respiratory Irritation: May cause respiratory irritation. The material is destructive to the tissue

of the mucous membranes and upper respiratory tract.[2] Symptoms can include coughing,

shortness of breath, headache, and nausea.[2]

Conclusion
3-Bromo-5-fluoropyridine 1-oxide and its parent compound are valuable reagents that must

be handled with significant care. The primary hazards include acute oral toxicity, severe eye
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damage, and skin and respiratory irritation. Adherence to the engineering controls, personal

protective equipment guidelines, and handling procedures outlined in this guide is essential for

ensuring the safety of all laboratory personnel. In the event of an emergency, the specified first-

aid and spill response protocols should be implemented immediately. Always consult the most

current and specific Safety Data Sheet before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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